2,1,3-Benzothiadiazol-5-ol

• IUPAC Name: 2,1,3-benzothiadiazol-5-ol
• InChI: InChI=1S/C6H4N2OS/c9-4-1-2-5-6(3-4)8-10-7-5/h1-3,9H
• InChI Key: YEAIESZWIBYJPL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C=C1O
• Molecular Formula: C6H4N2OS
• DSSTOX Substance ID: DTXSID60354394
• Molecular Weight: 152.18 g/mol
• CAS RN: 768-10-5

Description

2,1,3-Benzothiadiazol-5-ol is a bicyclic molecule composed of a benzene ring that is fused to a 1,2,5-thiadiazole. It is one of the most important nuclei used in the chemistry of photoluminescent compounds and is applicable for the molecular construction of organic light-emitting diodes, organic solar cells, and organic field-effect transistors.

Synthesis Analysis

2,1,3-Benzothiadiazol-5-ol has been known since the 19th century. It is readily prepared in at least 85% yield from o-phenylenediamine by reaction with two equivalents of thionyl chloride in pyridine. The by-products are sulfur dioxide and HCl. There are a number of alternative methods used to make this heterocycle and these have been reviewed.

Chemical Reactions Analysis

As a result, 2,1,3-benzothiadiazole undergoes the standard chemistry of aromatic compounds, for example readily forming nitro and chloro derivatives. Under reducing conditions, 2,1,3-benzothiadiazoles can be converted back to the 1,2-diaminobenzene compounds from which they were prepared. Bromination of 2,1,3-Benzothiadiazole is commonly performed to synthesize 4,7-dibromo-2,1,3-benzothiadiazole.

Physical And Chemical Properties Analysis

The chemical formula of 2,1,3-Benzothiadiazol-5-ol is C6H4N2S. It has a molar mass of 136.17 g·mol−1. The melting point is 54.0 °C (129.2 °F; 327.1 K) and the boiling point is 203.0 °C (397.4 °F; 476.1 K).

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs)

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Organic Solar Cells

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Organic Field-Effect Transistors

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Photoluminescent Compounds

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Synthesis of Polymers

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Development of Small Molecules

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Construction of Metal Complexes

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Molecular Design Rules

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Mechanism of Action

2,1,3-Benzothiadiazole (BT) and its derivatives are very important acceptor units used in the development of photoluminescent compounds and are applicable for the molecular construction of organic light-emitting diodes, organic solar cells, and organic field-effect transistors. Due to their strong electron-withdrawing ability, construction of molecules with the unit core of BT and its derivatives can usually improve the electronic properties of the resulting organic materials.

Safety and Hazards

The safety data sheet indicates that 2,1,3-Benzothiadiazol-5-ol is harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include washing face, hands, and any exposed skin thoroughly after handling, not eating, drinking, or smoking when using this product, wearing protective gloves/clothing/eye protection/face protection, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

5-Methoxybenzo-2,1,3-thiadiazole (4.09 g, 24.6 mmol) was stirred with hydrobromic acid (60 mL, 165 mmol, 30% in acetic acid) at 80° C. 5 days. The mixture was cooled to 10° C. and filtered. The solids were purified by short column chromatography (50% ethyl acetate/hexane). Solvents were stripped in vacuo to afford 1.0 g of a yellow solid (27% yield).